2-(7-Bromo-9,9-diethyl-9H-fluoren-2-YL)-1,3-benzothiazole

• CAS RN: 225113-41-7
• Molecular Formula: C24H20BrNS
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 2-(7-bromo-9,9-diethylfluoren-2-yl)-1,3-benzothiazole
• InChI: InChI=1S/C24H20BrNS/c1-3-24(4-2)19-13-15(23-26-21-7-5-6-8-22(21)27-23)9-11-17(19)18-12-10-16(25)14-20(18)24/h5-14H,3-4H2,1-2H3
• InChI Key: UUQMONTYSJBVTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)C5=C1C=C(C=C5)Br)CC

Description

2-(7-Bromo-9,9-diethyl-9H-fluoren-2-YL)-1,3-benzothiazole is a useful research compound. Its molecular formula is C24H20BrNS and its molecular weight is 434.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 9,9-diethyl-7-bromo-fluorene-2-carboxaldehyde (Example 3; 49.35 g, 0.15 mol), 2-aminothiophenol (20 mL, 0.187 mol, 1.25 eq.), and DMSO (110 mL) was heated in an oil bath to a bath temperature of 195° C., held there for 45 minutes, and then poured into water. The separated solids were collected, reslurried in 1:4 acetic acid-water (1000 mL), filtered, and washed with water and dilute sodium bicarbonate solution. These solids, 80.05 g, were then reslurried in hot ethanol (600 mL) cooled and filtered to get the product, 45.69 g, m.p. 133.6-135° C. An additional 6.6 g, m.p. 134.6-135.5° C., was obtained by chromatography of the ethanol filtrate. Total recovery 52.29 g. (80.3% yield). Mass Spec: m/z 433, 435, (M+). Analysis: Calculated for C24H20BrNS: C, 66.37%; H, 4.64%; Br, 18.40%; N, 3.23%; S 7.37%. Found: C, 66.46%; H, 4.52%; Br, 18.54%; N, 3.14%; S, 7.19%.

Synthesis routes and methods II

Procedure details

A mixture of 9,9-diethyl-7-bromo-fluorene-2-carboxaldehyde (49.35 g., 0.15 mol.), 2-amino-thiophenol (20 ml. 0.187 mol., 1,25 eq.), and DMSO (110 ml) was heated in an oil bath to a bath temperature of 195° C., held there for 45 minutes, and then poured into water. The separated solids were collected, reslurried in 1:4 acetic acid-water (1000 ml.) filtered, and washed with water and dilute sodium bicarbonate solution. These solids, 80.05 g., were then reslurried in hot ethanol, (600 ml), cooled and filtered to get the benzothiazole product, 45.69 g., m.p. 133.6–135° C. An additional 6.6 g., m.p. 134.6–135.5° C., was obtained by chromatography of the ethanol filtrate. Total recovery was 52.29 g. (80.3% yield). Mass Spec: m/z 433, 435, (M+). Calculated for C24H20BrNS: C, 66.37; H, 4.64; Br, 18.40; N, 3.23; S, 7.37%. Found: C, 66.46; H, 4.52, Br, 18.54; N, 3.14; S, 7.19%.